![molecular formula C22H22FN5O B2380518 1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide CAS No. 1105213-99-7](/img/structure/B2380518.png)
1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H22FN5O and its molecular weight is 391.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Application in 5-HT1A Receptor Agonism
A study by Vacher et al. (1999) examined derivatives of 2-pyridinemethylamine, focusing on their potential as 5-HT1A receptor agonists. The incorporation of a fluorine atom, similar to the structure , showed enhanced 5-HT1A agonist activity. These findings suggest potential antidepressant applications for compounds with similar structures (Vacher et al., 1999).
Radiotracer Development for Cancer Imaging
Silvers et al. (2016) explored the development of radiotracers for positron emission tomography (PET) imaging, specifically targeting stearoyl-CoA desaturase-1 (SCD-1), a protein overexpressed in many solid tumors. The research involved compounds with structural similarities to the compound , highlighting its potential use in cancer diagnostics (Silvers et al., 2016).
Met Kinase Inhibitor for Cancer Treatment
Schroeder et al. (2009) investigated N-substituted 2-aminopyridin-4-yloxy derivatives as Met kinase inhibitors for cancer therapy. The structural resemblance to the compound suggests potential applications in targeted cancer treatments (Schroeder et al., 2009).
Antiviral Drug Discovery
De Clercq (2009) reviewed various antiviral drug discoveries, including compounds structurally related to the compound . This indicates possible applications in antiviral therapies (De Clercq, 2009).
Anti-Angiogenic and DNA Cleavage Activities in Cancer Therapy
Kambappa et al. (2017) synthesized novel N-substituted piperidine-4-carboxamide derivatives and evaluated their anti-angiogenic and DNA cleavage abilities, relevant to cancer therapy. Compounds with structural similarities to the target compound were found effective in blocking blood vessel formation and showed potential as anticancer agents (Kambappa et al., 2017).
In Silico Docking Studies for Tuberculosis and Bacterial Infections
Bodige et al. (2020) conducted synthesis and docking studies of N-substituted carboxamide derivatives for antitubercular and antibacterial activities. The structural similarities suggest that the compound could have applications in treating bacterial infections (Bodige et al., 2020).
properties
IUPAC Name |
1-[6-(4-fluorophenyl)pyridazin-3-yl]-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN5O/c23-19-7-5-17(6-8-19)20-9-10-21(27-26-20)28-12-2-4-18(15-28)22(29)25-14-16-3-1-11-24-13-16/h1,3,5-11,13,18H,2,4,12,14-15H2,(H,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCALNQINQPYPRC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=C(C=C3)F)C(=O)NCC4=CN=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.